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Compound of Interest

Compound Name: 5-Chloro-2-propoxybenzaldehyde

Cat. No.: B1275873

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Chloro-2-propoxybenzaldehyde in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

e Name: 5-Chloro-2-propoxybenzaldehyde
e CAS Number: 27590-75-6

e Molecular Formula: C10H11CIO2

e Hazard: Irritant[1]

Immediate Safety Precautions

5-Chloro-2-propoxybenzaldehyde is classified as an irritant. Direct contact can cause
irritation to the skin, eyes, and respiratory tract. In the absence of a specific Safety Data Sheet
(SDS), precautions should be based on its chemical class: a chlorinated aromatic aldehyde.

In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to ensure personal safety. This includes engineering
controls, administrative controls, and the appropriate selection and use of personal protective
gear.

Engineering Controls:

+ Always handle 5-Chloro-2-propoxybenzaldehyde in a properly functioning chemical fume
hood to minimize inhalation of dust or vapors.[2]

Personal Protective Equipment:

o Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be
worn over safety glasses when there is a risk of splashing or explosion.[2]

o Skin and Body Protection: A laboratory coat must be worn. For tasks with a higher risk of
splashes, a chemical-resistant apron over the lab coat is recommended. Long pants and
closed-toe shoes are required.

e Hand Protection: Due to the chemical's structure (aromatic aldehyde and chlorinated
compound), selecting the right gloves is critical. Nitrile gloves provide good short-term
protection against a range of chemicals, but it is advisable to consult glove manufacturer's
chemical resistance guides for specific breakthrough times.[3] For extended handling,
consider double-gloving or using gloves with higher resistance to aromatic and chlorinated
compounds, such as Viton™ or butyl rubber.
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PPE Item

Specification

Purpose

Eye Protection

ANSI Z87.1 certified chemical
splash goggles

Protects eyes from splashes

and airborne particles.

Face Protection

Full-face shield

Provides an additional layer of
protection for the face from

splashes.

Hand Protection

Nitrile or Neoprene gloves
(double-gloving

recommended)

Prevents skin contact with the

chemical.

Body Protection

Chemical-resistant lab coat

and apron

Protects skin and clothing from

contamination.

Respiratory Protection

NIOSH-approved respirator (if
fume hood is not available or

as a precaution)

Prevents inhalation of dust or

vapors.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a chemical fume hood is available and functioning correctly.

o Gather all necessary PPE and ensure it is in good condition.

o Prepare your work area by covering surfaces with absorbent, disposable bench paper.

o Have an emergency spill kit readily accessible.

e Handling:

o Wear all required PPE before handling the chemical.

o Conduct all weighing and transfers of 5-Chloro-2-propoxybenzaldehyde inside the

chemical fume hood.

o Avoid creating dust. If the compound is a solid, handle it gently.
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o Use a spatula or other appropriate tools for transferring the solid.

o If making a solution, add the solid slowly to the solvent to avoid splashing.

e Storage:

Store 5-Chloro-2-propoxybenzaldehyde in a tightly sealed, properly labeled container.

o

[¢]

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[e]

[e]

Segregate from flammable materials.

Disposal Plan

The disposal of 5-Chloro-2-propoxybenzaldehyde and any contaminated materials must
follow institutional, local, and national regulations for hazardous waste. As a chlorinated organic

compound, it requires specific disposal procedures.
Waste Segregation and Collection:
e Solid Waste:

o Collect any solid 5-Chloro-2-propoxybenzaldehyde waste in a designated, labeled
hazardous waste container.

o Contaminated materials such as gloves, bench paper, and disposable labware should also
be placed in this container.

e Liquid Waste:

o If the chemical is in a solution, collect it in a labeled, sealed container for halogenated
organic waste.

o Do not mix with non-halogenated waste.

Disposal Procedure:
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o All waste containing 5-Chloro-2-propoxybenzaldehyde must be disposed of as hazardous

waste.[4]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste.

e Do not pour any waste containing this chemical down the drain.

Experimental Protocols: Handling and Disposal
Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Chloro-2-propoxybenzaldehyde.
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Caption: Workflow for safe handling and disposal of 5-Chloro-2-propoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1275873?utm_src=pdf-custom-synthesis
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Irritants.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzaldehyde_Human%20health%20tier%20II%20assessment.pdf
https://www.tandfonline.com/doi/abs/10.1080/00022470.1965.10468336
https://www.benchchem.com/product/b1275873#personal-protective-equipment-for-handling-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#personal-protective-equipment-for-handling-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#personal-protective-equipment-for-handling-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#personal-protective-equipment-for-handling-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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